6-bromo-N-(4-fluorophenyl)-2-(5-methylfuran-2-yl)imidazo[1,2-a]pyridin-3-amine

• Molecular Formula: C18H13BrFN3O
• Molecular Weight: 386.2 g/mol
• IUPAC Name: 6-bromo-N-(4-fluorophenyl)-2-(5-methylfuran-2-yl)imidazo[1,2-a]pyridin-3-amine
• InChI: InChI=1S/C18H13BrFN3O/c1-11-2-8-15(24-11)17-18(21-14-6-4-13(20)5-7-14)23-10-12(19)3-9-16(23)22-17/h2-10,21H,1H3
• InChI Key: FHRUAHOKJUQYLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C2=C(N3C=C(C=CC3=N2)Br)NC4=CC=C(C=C4)F

Description

• This compound is a heterocyclic organic molecule with a complex structure. Let’s break it down:
  • The imidazo[1,2-a]pyridine core consists of a fused imidazole and pyridine ring system.
  • The 6-bromo group is attached to the imidazole ring.
  • The N-(4-fluorophenyl) substituent indicates that a fluorophenyl group is attached to the nitrogen atom of the imidazole ring.
  • The 2-(5-methylfuran-2-yl) moiety signifies a furan ring with a methyl group at position 5.
• This compound may have interesting biological properties due to its fused ring system and functional groups.

Preparation Methods

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Chemical Reactions Analysis

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Scientific Research Applications

Chemistry: Investigating reactivity, designing new derivatives, and exploring novel synthetic routes.

Biology: Studying potential biological activities (e.g., as kinase inhibitors or enzyme modulators).

Medicine: Assessing its pharmacological properties (e.g., anticancer, anti-inflammatory).

Mechanism of Action

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Comparison with Similar Compounds

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